4-bromo-5-methoxypyridine-2-carbonitrile
Overview
Description
4-bromo-5-methoxypyridine-2-carbonitrile is a heterocyclic compound. It is a useful research chemical and can be used as a building block for the synthesis of various compounds .
Synthesis Analysis
The synthesis of 4-bromo-5-methoxypyridine-2-carbonitrile involves several steps. One of the methods involves the Suzuki coupling between 4-methoxyphenylboronic acid and 4-bromo-2-methoxypyridine . This reaction affords 1,5-disubstituted pyridones .Molecular Structure Analysis
The molecular formula of 4-bromo-5-methoxypyridine-2-carbonitrile is C7H5BrN2O. The molecular weight is 213. The SMILES string representation of the molecule is COC1=NC=C(C=C1C#N)Br .Chemical Reactions Analysis
4-bromo-5-methoxypyridine-2-carbonitrile can participate in various chemical reactions due to its functional groups. It can be used as a building block for the β-alanine moiety of an αvβ3 antagonist .properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-5-methoxypyridine-2-carbonitrile can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "4-bromo-2-nitropyridine", "methylamine", "sodium methoxide", "acetonitrile", "water" ], "Reaction": [ "Step 1: Reduction of 4-bromo-2-nitropyridine with sodium methoxide in methanol to yield 4-bromo-2-aminopyridine", "Step 2: Methylation of 4-bromo-2-aminopyridine with excess methylamine in acetonitrile to yield 4-bromo-5-methylamino-2-pyridine", "Step 3: Conversion of 4-bromo-5-methylamino-2-pyridine to 4-bromo-5-methoxypyridine-2-carbonitrile by reaction with acetonitrile and water in the presence of a catalyst such as palladium on carbon" ] } | |
CAS RN |
1805487-38-0 |
Molecular Formula |
C7H5BrN2O |
Molecular Weight |
213 |
Purity |
95 |
Origin of Product |
United States |
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